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Compound of Interest

Compound Name: Umeclidinium Bromide-d10

Cat. No.: B1155872

Executive Summary & Operational Context[1][2][3]

Umeclidinium Bromide-d10 is a stable isotope-labeled internal standard used primarily in LC-
MS/MS quantification of Umeclidinium, a potent Long-Acting Muscarinic Antagonist (LAMA).

Critical Operational Directive: Unlike bulk pharmaceutical waste, this compound is handled in
micro-quantities (milligrams) but possesses high specific potency. Do not treat this as general
chemical trash. Despite the "d10" labeling, this substance is non-radioactive and must be
processed via chemical hazardous waste streams, specifically targeting high-temperature
incineration to ensure complete mineralization of the quinuclidine ring and bromide salt.

Compound Safety Profile

Effective disposal begins with accurate characterization. The following data dictates the waste
stream selection.
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Parameter Specification Operational Implication

Deuterated internal standard
(Stable Isotope).[1][2]

Chemical Name Umeclidinium Bromide-d10

Use parent CAS for waste
Parent CAS 869113-09-7 (Unlabeled) manifesting if d10 CAS is

undefined in local systems.

DO NOT place in radioactive

Radioactivity NONE waste containers. It is a stable
isotope.[2]
) ) H302 (Harmful if swallowed),
Hazard Class Toxic / Irritant

H335 (Resp.[3] Irritant).

High water solubility; persistent
Molecular Class Quaternary Ammonium Salt in aguatic environments if

sewered.

Inhalation of dust is the
Target Organ Respiratory (M3 Receptors) primary exposure risk during

disposal.

Strategic Risk Assessment (The "Why")

As researchers, we must understand the causality behind our disposal protocols to ensure
compliance and safety.

» Pharmacological Potency: Umeclidinium is a bronchodilator effective at microgram doses.
Inappropriate disposal (e.g., dusting into the air) can cause inadvertent anticholinergic effects
(dry mouth, tachycardia, blurred vision) in lab personnel.

e Environmental Persistence: Quaternary ammonium compounds are known to be toxic to
aquatic life. They do not degrade rapidly in standard wastewater treatment plants. Sewering
this compound is strictly prohibited under EPA's Pharmaceutical Waste Rule (40 CFR Part
266 Subpart P).
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* |sotopic Cost & Confusion: The "d10" label often triggers false alarms for radiological safety
officers. Clear labeling prevents costly disposal errors where chemical waste is mistakenly
sent to radioactive waste processors (which is 10-50x more expensive).

Step-by-Step Disposal Protocol
Phase A: Identification & Segregation

Objective: Prevent cross-contamination of waste streams.
» Verify Labeling: Ensure the vial is clearly marked "Deuterated / Stable Isotope.”

e Segregate from Rad-Waste: Confirm the absence of radioisotopes (e.qg.,

).

o Segregate from Oxidizers: Do not mix with strong oxidizers (e.g., nitric acid) in the waste
container, as this can release bromine gas (

Phase B: Waste Stream Selection
Scenario 1: Solid Waste (Residual Powder | Empty Vials)

e Primary Method: Lab Pack for Incineration.

e Protocol:

o

Cap the original vial tightly.

[¢]

Place the vial into a clear, sealable secondary bag (e.g., Ziploc).

[¢]

Deposit into the Solid Toxic/Pharmaceutical Waste drum.

o

Manifest Label: "Trace Umeclidinium Bromide-d10, Solid. Non-RCRA Regulated (unless
P-listed in specific state), Toxic."
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Scenario 2: Liquid Waste (Stock Solutions |/ LC Effluent)
e Primary Method: Solvent Waste Stream (High BTU).

e Protocol:

o If the standard is dissolved in organic solvent (MeOH/Acetonitrile), pour into the
Halogenated Solvent Waste carboy.

o Why Halogenated? The molecule contains Bromine. While the concentration is low,
segregating it into halogenated streams ensures the incinerator is equipped with
scrubbers to handle acid gases (

)

o Record the volume and concentration on the waste tag.

Phase C: Deactivation (Spill Contingency)

If a spill occurs, you must deactivate the substance locally before cleanup to prevent

aerosolization.

Isolate: Evacuate the immediate area if dust is visible.

o PPE: Wear N95 or P100 respirator, nitrile gloves, and safety goggles.

o Wet Method (Preferred): Cover the powder with a paper towel soaked in 50% Ethanol/Water.
This dissolves the salt and prevents dust.

» Wipe Up: Wipe the area, placing all towels into a hazardous waste bag.

e Wash: Clean the surface with soap and water to remove sticky quaternary ammonium

residues.

Visual Workflow: Decision Logic

The following diagram illustrates the decision matrix for Umeclidinium Bromide-d10 disposal,
ensuring compliance with both chemical safety and isotope handling protocols.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1155872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
Umeclidinium Bromide-d10

Isotope Check:
Is it Radioactive?

No (Stable d10)

STOP: Follow Radiological

i 2
Waste Protocol AR S

7N\

Solid / Residuals Liquid / Solvents

Double Bag Vial Halogenated Solvent
(Containment) Carboy

Labeling:
"Toxic - Non-Radioactive'

High-Temp Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision logic for Umeclidinium Bromide-d10 disposal, prioritizing incineration and
distinguishing stable isotopes from radioactive waste.

Regulatory Framework & Compliance
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This protocol is grounded in the following regulatory standards. Adherence ensures your facility
remains audit-ready.

o EPA Resource Conservation and Recovery Act (RCRA):

o While Umeclidinium is not explicitly "P-listed" (acutely hazardous) by name in 40 CFR
261.33, it meets the criteria for Pharmaceutical Waste under the Management Standards
for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P).

o Requirement: It must be managed as hazardous waste and cannot be sewered [1].
e Sewer Prohibition:

o The "sewer ban" explicitly prohibits the discharge of hazardous pharmaceutical waste into
publicly owned treatment works (POTW). This applies to all healthcare facilities and labs
operating under Subpart P [2].

e OSHA Hazard Communication (29 CFR 1910.1200):

o Labs must maintain an SDS for Umeclidinium Bromide (or the d10 analog). Personnel
must be trained on its specific respiratory hazards [3].

References

» U.S. Environmental Protection Agency. (2019). Management Standards for Hazardous
Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine. Federal Register.
Available at: [Link]

o U.S. Environmental Protection Agency. (2023). Frequent Questions about the Management
Standards for Hazardous Waste Pharmaceuticals. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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